Cas no 1856720-46-1 (2-Pyridinemethanamine, α-4-thiazolyl-)

• Product Name: 2-Pyridinemethanamine, α-4-thiazolyl-
• CAS No: 1856720-46-1
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5262765
• Update Time: 2025-10-31

2-Pyridinemethanamine, α-4-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, α-4-thiazolyl-

• Inchi： 1S/C9H9N3S/c10-9(8-5-13-6-12-8)7-3-1-2-4-11-7/h1-6,9H,10H2
• InChI Key： VTZMMJPVFYJXRY-UHFFFAOYSA-N
• SMILES： C1(C(C2=CSC=N2)N)=NC=CC=C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 345.9±32.0 °C(Predicted)
• pka: 6.15±0.39(Predicted)

Additional information on 2-Pyridinemethanamine, α-4-thiazolyl-

Introduction to 2-Pyridinemethanamine, α-4-thiazolyl- (CAS No. 1856720-46-1)

2-Pyridinemethanamine, α-4-thiazolyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1856720-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, characterized by the presence of a pyridine ring fused with other heterocyclic structures, in this case, a thiazole moiety. The combination of these structural features makes it a versatile intermediate in the development of novel therapeutic agents.

The α-4-thiazolyl substituent in the molecular structure of 2-Pyridinemethanamine, α-4-thiazolyl- introduces unique electronic and steric properties that are highly valuable in medicinal chemistry. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of this moiety in 2-Pyridinemethanamine, α-4-thiazolyl- enhances its potential as a building block for drug discovery programs targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 2-Pyridinemethanamine, α-4-thiazolyl- as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, such as kinases and proteases, which play critical roles in disease pathogenesis. The pyridine-thiazole scaffold provides an optimal balance of flexibility and rigidity, allowing for precise tuning of binding affinities and selectivity.

In the context of drug development, 2-Pyridinemethanamine, α-4-thiazolyl- has been utilized in the synthesis of novel compounds that exhibit potent activity against resistant bacterial strains. The thiazole ring contributes to the compound's ability to disrupt bacterial cell wall synthesis and metabolic pathways, making it an attractive candidate for antibiotic development. Furthermore, its pyridine component facilitates interactions with biological macromolecules, enhancing drug-receptor binding.

One particularly notable application of 2-Pyridinemethanamine, α-4-thiazolyl- is in the design of anticancer agents. Thiazole-based compounds have shown promise in preclinical studies due to their ability to inhibit key enzymes involved in tumor growth and progression. The structural motif present in 2-Pyridinemethanamine, α-4-thiazolyl- allows for selective targeting of cancer cells while minimizing toxicity to healthy tissues. This selectivity is crucial for developing effective chemotherapeutic strategies that improve patient outcomes.

The synthesis of 2-Pyridinemethanamine, α-4-thiazolyl- involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been employed to construct the desired pyridine-thiazole framework efficiently. These methods not only enhance yield but also provide opportunities for functional group modifications, enabling the creation of a diverse library of derivatives.

From a mechanistic perspective, 2-Pyridinemethanamine, α-4-thiazolyl- serves as a valuable tool for studying enzyme-inhibitor interactions. Its structural features allow it to mimic natural substrates or transition states, providing insights into catalytic mechanisms and enzyme kinetics. Such studies are essential for rational drug design and optimizing lead compounds for clinical use.

The pharmacokinetic properties of derivatives derived from 2-Pyridinemethanamine, α-4-thiazolyl- have also been extensively evaluated. Researchers have focused on improving solubility, bioavailability, and metabolic stability to enhance therapeutic efficacy. Techniques such as prodrug design and covalent modifications have been explored to achieve these objectives.

Looking ahead, the future prospects for 2-Pyridinemethanamine, α-4-thiazolyl- are promising. Emerging technologies in synthetic biology and artificial intelligence are expected to accelerate the discovery and optimization of new derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications that address unmet medical needs.

In summary,2-Pyridinemethanamine, α⁴-thiazolyl-, CAS No. 1856720₄₆¹, represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and broad range of applications. Its role as an intermediate in drug development underscores its importance in addressing various therapeutic challenges.